Cas no 957483-76-0 (1-Butyl-3,5-dimethyl-1H-pyrazole-4-carbaldehyde)

• Product Name: 1-Butyl-3,5-dimethyl-1H-pyrazole-4-carbaldehyde
• CAS No: 957483-76-0
• MF: C₁₀H₁₆N₂O
• MW: 180.246842384338
• CID: 2128695
• PubChem ID: 3159588
• Update Time: 2025-08-01

1-Butyl-3,5-dimethyl-1H-pyrazole-4-carbaldehyde Chemical and Physical Properties

Names and Identifiers

• 1-Butyl-3,5-dimethyl-1H-pyrazole-4-carbaldehyde
• AKOS000303046
• 957483-76-0
• DB-363492
• 1-butyl-3,5-dimethylpyrazole-4-carbaldehyde
• EN300-1300928

• MDL： MFCD07186387
• Inchi： 1S/C10H16N2O/c1-4-5-6-12-9(3)10(7-13)8(2)11-12/h7H,4-6H2,1-3H3
• InChI Key： NFYDOXTUOFDYPA-UHFFFAOYSA-N
• SMILES： O=CC1C(C)=NN(C=1C)CCCC

Computed Properties

• Exact Mass: 180.126263138Da
• Monoisotopic Mass: 180.126263138Da
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 13
• Rotatable Bond Count: 4
• Complexity: 172
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.7
• Topological Polar Surface Area: 34.9Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organic oxygen compounds Organooxygen compounds Carbonyl compounds Aldehydes